![molecular formula C18H14N2O3S B2366900 N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)benzo[b]thiophene-2-carboxamide CAS No. 2034352-58-2](/img/structure/B2366900.png)
N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)benzo[b]thiophene-2-carboxamide
Overview
Description
N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)benzo[b]thiophene-2-carboxamide is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that contains a furan ring, a pyridine ring, and a benzo[b]thiophene ring. This compound has been synthesized using various methods and has shown promising results in scientific research.
Scientific Research Applications
Antitumor and Anticancer Activity
The compound’s structural features suggest potential antitumor and anticancer properties. Researchers have investigated its effects on cancer cell lines, tumor growth inhibition, and apoptosis induction. Further studies explore its mechanism of action, interactions with cellular pathways, and potential as a targeted therapy .
Anti-Inflammatory and Analgesic Properties
N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)benzo[b]thiophene-2-carboxamide may exhibit anti-inflammatory and analgesic effects. Preclinical studies evaluate its ability to modulate inflammatory mediators, such as cytokines and prostaglandins. Researchers investigate its potential as a novel nonsteroidal anti-inflammatory drug (NSAID) or analgesic agent .
Cardiovascular Applications
The compound’s unique structure suggests possible cardiovascular applications. Researchers explore its effects on blood vessels, cardiac function, and platelet aggregation. Studies investigate its potential as an antiplatelet agent, vasodilator, or cardioprotective drug .
Neuroprotective Effects
Given its heterocyclic scaffold, N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)benzo[b]thiophene-2-carboxamide might have neuroprotective properties. Investigations focus on its impact on neuronal health, neurotransmitter systems, and neuroinflammation. Researchers aim to uncover its potential in treating neurodegenerative diseases .
Synthetic Methodology and Medicinal Chemistry
Scientists study the compound’s synthesis, stereochemistry, and crystal structure. Understanding its reactivity and stability aids in designing analogs with improved pharmacological properties. Medicinal chemists explore modifications to enhance bioavailability, selectivity, and safety profiles .
Ultrasound-Assisted Synthesis
Recent research highlights the use of ultrasound-promoted reactions for synthesizing related compounds. Ultrasound-assisted one-pot, multicomponent reactions yield derivatives with potential biological activities. N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)benzo[b]thiophene-2-carboxamide could be part of such synthetic strategies .
Mechanism of Action
Target of Action
The primary target of this compound is the STING protein . STING, or Stimulator of Interferon Genes, is an immune-associated protein that plays a crucial role in the innate immune response .
Mode of Action
The compound interacts with its target, the STING protein, as an agonist . Agonists are substances that bind to specific receptors and trigger a response in the cell. In this case, the compound binds to the STING protein and activates it .
properties
IUPAC Name |
N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]-1-benzothiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O3S/c21-17(15-11-13-3-1-2-4-14(13)24-15)19-7-9-20-8-5-12-6-10-23-16(12)18(20)22/h1-6,8,10-11H,7,9H2,(H,19,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJKWOENSIBMLTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(S2)C(=O)NCCN3C=CC4=C(C3=O)OC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)benzo[b]thiophene-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yl}methanamine dihydrochloride](/img/structure/B2366818.png)
![3-((1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile](/img/structure/B2366819.png)
![N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-6-(trifluoromethyl)nicotinamide](/img/structure/B2366821.png)
![N-(1,5-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2-methylbenzamide](/img/structure/B2366824.png)
![4-Methyl-2-{[2-(trifluoromethyl)quinazolin-4-yl]amino}pentanoic acid](/img/structure/B2366828.png)
![N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)((4-(trifluomethyl)phenyl)amino)formamide](/img/structure/B2366832.png)
![(E)-1-(2-methylimidazo[1,2-a]pyridin-3-yl)-3-(3-nitrophenyl)-2-propen-1-one](/img/structure/B2366838.png)